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Compound of Interest

Compound Name: Ultramarine Blue

Cat. No.: B3339061

A comprehensive guide for researchers, scientists, and drug development professionals on the
chemical, physical, and performance characteristics of Ultramarine Blue and Prussian Blue
pigments.

This guide provides a detailed comparative analysis of two historically significant blue
pigments: Ultramarine Blue and Prussian Blue. Through a compilation of experimental data
and standardized testing protocols, this document aims to be a valuable resource for
professionals in research and development who require a deep understanding of pigment
properties for various applications.

Introduction: A Tale of Two Blues

Ultramarine Blue, with its origins in the precious lapis lazuli stone, has been prized for
centuries for its vibrant, reddish-blue hue.[1] Initially more valuable than gold, the synthesis of a
synthetic version in the 19th century made this prized pigment widely accessible.[1] In contrast,
Prussian Blue, discovered by accident in the early 18th century, was the first modern synthetic
pigment.[2][3][4][5] Known for its deep, intense cyan-blue color and high tinting strength, it
offered a cost-effective and powerful alternative to traditional blues.[2][3][4]

This guide will delve into the key performance indicators of these two pigments, presenting
guantitative data in easily comparable formats and detailing the experimental methodologies
used to derive this information.
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Chemical and Physical Properties

The fundamental differences in the chemical composition of Ultramarine Blue and Prussian
Blue are the primary determinants of their distinct properties. Ultramarine Blue is a complex
sodium aluminum silicate with sulfur impurities, specifically a sodium polysulfide within a
sodalite zeolite structure.[6] Prussian Blue is an iron(lll) hexacyanoferrate(ll) complex.[4]

Property Ultramarine Blue Prussian Blue
Cl Name Pigment Blue 29 Pigment Blue 27
Cl Number 77007 77510

Chemical Formula Nas-10AleSic024S2-4 Fea[Fe(CN)s]s
Crystal Structure Zeolite (Sodalite) Cubic

Density ~2.35 g/cm3 ~1.83 g/ml
Refractive Index ~1.50 ~1.56

Performance Characteristics

The performance of a pigment is critical for its application. This section compares Ultramarine
Blue and Prussian Blue across key metrics: colorimetrics, tinting strength, lightfastness, and

chemical resistance.

Colorimetric Data (CIELAB)

The CIELAB color space provides a standardized, three-dimensional representation of color,
where L* represents lightness, and a* and b* represent the red-green and yellow-blue color
channels, respectively.

Pigment L a b*

Ultramarine Blue
(Reddish Shade)

60.44 1.74 -41.32
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Note: CIELAB values can vary between different grades and manufacturers of the same
pigment. The values for Ultramarine Blue are from a technical data sheet for a specific reddish
shade.

Tinting Strength

Tinting strength refers to the ability of a pigment to color a white base. A higher tinting strength
means a smaller amount of pigment is needed to achieve a certain color intensity.

Tinting Strength Rating (1-

Pigment 5 Scale) Qualitative Description

Ultramarine Blue 2 (Fain[7] Moderate[8]

Prussian Blue 4 (Very Good)[9] High[2][3][4]
Lightfastness

Lightfastness is a measure of a pigment's resistance to fading when exposed to light. The Blue
Wool Scale is a standard method for rating lightfastness, with a rating of 8 being the most

lightfast.
Pigment Blue Wool Scale Rating
Ultramarine Blue 7-8 (Excellent)[7][10]

Variable, can be high but may fade in tints[11]
[12]

Prussian Blue

While Prussian Blue can have high lightfastness, some studies have shown it can be prone to
fading, particularly when mixed with white pigments.[12]

Chemical Resistance

The stability of a pigment in the presence of acids and alkalis is a crucial factor in many
applications.
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Pigment Acid Resistance Alkali Resistance
Ultramarine Blue 1 (Poon)[6][13][14][15] 3-4 (Good to Very Good)[13]
Prussian Blue 4 (Good)[16] 1 (Poor)[9][16]

Ultramarine Blue is notably sensitive to acids, which cause it to decompose and lose its color.
[6][15] Conversely, Prussian Blue is stable in weak acids but is readily decomposed by alkalis.
[17][18]

Experimental Protocols

To ensure the reproducibility and validity of pigment performance data, standardized
experimental protocols are essential. This section outlines the methodologies for key
performance tests.

Tinting Strength Determination (ASTM D387)

This method is used to compare the tinting strength of a chromatic pigment to a reference

standard.
o Preparation of Dispersions:

o Astandard and a sample pigment are separately dispersed in a suitable vehicle (e.g.,
linseed oil) using a mechanical muller.

o The exact proportions of pigment and vehicle are specified by agreement between the
involved patrties.

e Preparation of Tints:

o A portion of each pigment dispersion is mixed with a specified white paste (e.g., zinc
oxide) at a defined ratio.

o Comparison:

o The resulting tints are drawn down side-by-side on a substrate for visual or instrumental

comparison.
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o The amount of the sample pigment can be adjusted in subsequent tests to achieve a color
match with the standard, allowing for a quantitative expression of relative tinting strength.
[19][20]

Lightfastness Testing (Blue Wool Scale)

The Blue Wool Scale method involves exposing a sample of the pigment alongside a set of
eight standardized blue wool swatches to a controlled light source.

o Sample Preparation: The pigment is applied to a substrate in a manner appropriate for its
intended use.

o Exposure: The sample and the Blue Wool Scale are exposed to a calibrated light source,
such as a xenon arc lamp, which simulates natural sunlight.[10]

o Evaluation: The degree of fading of the sample is compared to the fading of the eight blue
wool swatches. The lightfastness rating is the number of the blue wool swatch that shows a
similar degree of fading.[10]

Chemical Resistance Testing

A general procedure for determining the acid and alkali resistance of a pigment is as follows:
o Sample Preparation: A known quantity of the pigment is weighed.

o Exposure: The pigment is immersed in a specified concentration of an acid (e.g.,
hydrochloric acid) or an alkali (e.g., sodium hydroxide) solution for a defined period.[21][22]
[23][24]

o Evaluation: The mixture is then filtered. The color of the filtrate is observed for any staining,
and the pigment on the filter is examined for any color change compared to an unexposed
sample. The resistance is often rated on a scale (e.g., 1-5), where 5 indicates no change and
1 indicates severe change.[22][23]

Visualizing Pigment Analysis and Properties

The following diagrams, created using the DOT language, illustrate a typical workflow for
pigment analysis and the logical relationships of their key properties.
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Caption: Experimental workflow for pigment characterization and performance evaluation.
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Caption: Logical relationships of key properties for Ultramarine and Prussian Blue.

Conclusion

Ultramarine Blue and Prussian Blue, while both serving as important blue colorants, exhibit
significantly different performance profiles rooted in their distinct chemical compositions.
Ultramarine Blue is characterized by its excellent lightfastness and alkali resistance, but its
poor acid resistance limits its use in acidic environments. Its tinting strength is moderate.
Prussian Blue, on the other hand, offers very high tinting strength and good acid resistance, but
it is susceptible to degradation by alkalis. Its lightfastness, though generally considered good,
can be variable, especially in tints.

The choice between these two pigments is therefore highly dependent on the specific
requirements of the application, including the chemical environment, desired color strength,
and long-term stability expectations. This guide provides the foundational data and
methodologies to aid researchers and scientists in making informed decisions for their specific
needs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Jacksonsart.com [jacksonsart.com]

. Jacksonsart.com [jacksonsart.com]

. winsornewton.com [winsornewton.com]

. Prussian blue - CAMEO [cameo.mfa.org]
. macsenlab.com [macsenlab.com]

. Ultramarin Blue | scholz colour pigments [harold-scholz.de]

°
~ (o)) ()] EEN w N =

. Ultramarine Blue Deep 40z [PB290005] - $35.25 : Guerrapaint & Pigment Corp.
[guerrapaint.com]

8. naturalpigments.com [naturalpigments.com]

e 9. Prussian Blue (Soluble) 8oz - $108.00 : Guerrapaint & Pigment Corp. [guerrapaint.com]
e 10. Materials Technology Limited [drb-mattech.co.uk]

e 11. Color Spotlight: Prussian Blue (PB27) — Idyll Sketching [idyllsketching.com]

e 12. researchgate.net [researchgate.net]

e 13. Ultramarine Blue - Shandong Grand Chemical Co., Ltd. [obachemical.com]

e 14. Ultramarine Blue / Ultramarine / CAS NO 57455-37-5/ Ultramarine pigment / Ultramarine
Blue 462/ Ultramarine Blue 463 / Ultramarine Blue 08 [xcolorpigment.com]

e 15. Varieties and acid resistance of ultramarine pigments-Enterprise Dynamic-Qingdao
Sanhuan Colorchem CO.,LTD [cncolorchem.com]

e 16. Prussian Blue for Solvent based inks_Prussian blue_ HANGZHOU EMPEROR PIGMENT
CO., LTD [pigmentpigment.com]

e 17. naturalpigments.eu [naturalpigments.eu]
¢ 18. Prussian Blue - ColourLex [colourlex.com]

e 19. standards.iteh.ai [standards.iteh.ai]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b3339061?utm_src=pdf-custom-synthesis
https://www.jacksonsart.com/blog/2019/11/05/the-story-of-ultramarine-blue-and-french-ultramarine/
https://www.jacksonsart.com/blog/2021/10/15/pigment-colour-index-blue-pigments/
https://www.winsornewton.com/blogs/articles/colour-story-prussian-blue
https://cameo.mfa.org/wiki/Prussian_blue
https://www.macsenlab.com/speciality-dyes-biological-stains/prussian-blue-dye-14038-43-8-2/
https://www.harold-scholz.de/en/pigments/ultramarin-blue
https://www.guerrapaint.com/index.php?main_page=product_info&products_id=254
https://www.guerrapaint.com/index.php?main_page=product_info&products_id=254
https://www.naturalpigments.com/artist-materials/ultramarine-blue-color-notes
https://www.guerrapaint.com/index.php?main_page=product_info&products_id=1349
http://www.drb-mattech.co.uk/uv%20blue%20wool.html
https://www.idyllsketching.com/2022/03/05/color-spotlight-daniel-smith-prussian-blue/
https://www.researchgate.net/publication/233924856_Fading_of_modern_Prussian_blue_pigments_in_linseed_oil_medium
https://obachemical.com/product/ultramarine-blue/
http://www.xcolorpigment.com/ultramarine-blue.html
http://www.xcolorpigment.com/ultramarine-blue.html
https://www.cncolorchem.com/news/2433.html
https://www.cncolorchem.com/news/2433.html
https://pigmentpigment.com/prussian-blue-for-solvent-based-inks.html
https://pigmentpigment.com/prussian-blue-for-solvent-based-inks.html
https://www.naturalpigments.eu/prussian-blue-pigment.html
https://colourlex.com/project/prussian-blue/
https://standards.iteh.ai/catalog/standards/astm/e176a5f1-f150-4a00-bf8e-1f5f205501fb/astm-d387-00
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3339061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

e 20. store.astm.org [store.astm.org]

e 21. Acid and alkali resistance and chemical resistance [enl.nbchao.com]

e 22.Ir-test.com [Ir-test.com]

e 23.Ir-test.com [Ir-test.com]

e 24. How to detect pigment alkali resistance? Q&A | NBCHAO [enl.nbchao.com]
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Prussian Blue Pigments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3339061#comparative-analysis-of-ultramarine-blue-
and-prussian-blue-pigments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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